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Compound of Interest

Compound Name: Cobaltous bromide

Cat. No.: B1221230 Get Quote

Technical Support Center: Cobalt(II) Bromide
Purification
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in identifying and

removing impurities from cobalt(II) bromide.

Frequently Asked Questions (FAQs)
Q1: What are the common forms of cobalt(II) bromide and how do they differ in appearance?

Cobalt(II) bromide can exist in several forms, primarily differing in their hydration state. The

anhydrous form (CoBr₂) is a green solid.[1][2] When exposed to moisture, it becomes

hygroscopic and forms hydrates. The hexahydrate (CoBr₂·6H₂O) appears as red-purple

crystals, while the dihydrate (CoBr₂·2H₂O) is purple.[1][2] An off-color appearance can indicate

the presence of impurities or a different hydration state.

Q2: What are the most likely impurities in my cobalt(II) bromide sample?

Common impurities in cobalt(II) bromide include:

Water: Due to its hygroscopic nature, anhydrous cobalt(II) bromide readily absorbs

atmospheric moisture to form hydrates.[2][3]
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Cobalt(III) species: Oxidation of the cobalt(II) ion can lead to the formation of cobalt(III)

impurities, which can affect the color and reactivity of the compound.

Starting material residues: If synthesized, impurities from the starting materials, such as

cobalt hydroxide or hydrobromic acid, may be present.[1][2]

Insoluble particles: Dust or other particulate matter can contaminate the solid compound.

Trace metals: Commercially available cobalt(II) bromide may contain trace metal impurities,

though high-purity grades (e.g., 99.99%) are available.[4][5]

Organic matter: In some preparations, residual organic solvents or byproducts may be

present.[6]

Q3: How can I prepare anhydrous cobalt(II) bromide from a hydrated sample?

Anhydrous cobalt(II) bromide can be prepared by heating the hydrated forms. The hexahydrate

loses four water molecules at 100°C to form the dihydrate.[2] Further heating to 130°C will yield

the anhydrous form.[2]

Q4: What is a suitable solvent for recrystallizing cobalt(II) bromide?

Water is a common solvent for the recrystallization of cobalt(II) bromide.[1] The compound is

highly soluble in hot water and less soluble at lower temperatures, which allows for purification

through crystallization. It is also soluble in several polar organic solvents like ethanol, acetone,

and methanol.[1]

Troubleshooting Guides
Issue 1: My cobalt(II) bromide is a reddish-purple color, but I need the anhydrous green form.

Problem: The reddish-purple color indicates the presence of the hexahydrate form of

cobalt(II) bromide.[2]

Solution: You can obtain the anhydrous green form by dehydrating the sample. Heat the

material at 130°C to remove the water of crystallization.[2] The color should change from

red-purple to green as the water is driven off.
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Issue 2: After recrystallization from water, the yield of cobalt(II) bromide is very low.

Problem: A low yield can result from using too much solvent or not allowing for sufficient

cooling to induce crystallization.

Solution:

Use a minimal amount of hot water to dissolve the cobalt(II) bromide. A general guideline

is 1 mL of water per gram of crude product.[1]

After dissolution, allow the solution to cool slowly to room temperature, and then place it in

an ice bath to maximize the precipitation of the purified crystals.

If the solution is too dilute, you can partially evaporate the solvent in a desiccator to

increase the concentration and promote crystallization.[1]

Issue 3: My cobalt(II) bromide solution is cloudy or contains insoluble particles.

Problem: The sample may be contaminated with insoluble impurities such as dust or

byproducts from synthesis.

Solution: Perform a hot filtration. After dissolving the crude cobalt(II) bromide in a minimal

amount of hot solvent, quickly filter the hot solution through a pre-heated funnel with filter

paper to remove the insoluble materials. The purified cobalt(II) bromide will then crystallize

from the clear filtrate upon cooling.

Issue 4: The final product has an off-color, suggesting the presence of cobalt(III) impurities.

Problem: The presence of cobalt(III) species, which can be brown or other colors, can

discolor the final product.[7]

Solution: While direct removal of Co(III) from solid Co(II) bromide is complex, ensuring

proper synthesis and handling conditions can prevent its formation. If Co(III) is suspected,

purification might involve chemical reduction back to Co(II) followed by recrystallization.

However, for many applications, starting with a high-purity commercial source may be more

practical.
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Quantitative Data Summary
The following table summarizes key quantitative data for cobalt(II) bromide.

Property
Anhydrous Cobalt(II)
Bromide (CoBr₂)

Cobalt(II) Bromide
Hexahydrate (CoBr₂·6H₂O)

Molar Mass 218.74 g/mol 326.74 g/mol

Appearance Green crystals Red-purple crystals

Melting Point 678 °C 47 °C

Density 4.909 g/cm³ 2.46 g/cm³

Solubility in Water 66.7 g/100 mL (59 °C) 113.2 g/100 mL (20 °C)

Solubility in Ethanol 77.1 g/100 mL (20 °C) Soluble

Data sourced from multiple references.[2]

Experimental Protocols
Protocol 1: Purification of Cobalt(II) Bromide by Recrystallization from Water

Dissolution: In a flask, add a minimal amount of deionized water to the crude cobalt(II)

bromide (approximately 1 mL of water per gram of solid).[1]

Heating: Gently heat the mixture with stirring until the cobalt(II) bromide is completely

dissolved. Avoid boiling for extended periods.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration by

passing the hot solution through a pre-heated funnel containing fluted filter paper. Collect the

clear filtrate in a clean, warm flask.

Crystallization: Allow the filtrate to cool slowly to room temperature. The formation of red-

purple crystals of cobalt(II) bromide hexahydrate should occur. To maximize the yield, cool

the flask in an ice bath.
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Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash

the crystals with a small amount of ice-cold deionized water. Dry the crystals in a desiccator.

Protocol 2: Dehydration of Cobalt(II) Bromide Hexahydrate

Preparation: Place the purified cobalt(II) bromide hexahydrate crystals in a suitable drying

dish.

Heating: Heat the sample in an oven or under vacuum.

To obtain the dihydrate, heat at 100 °C.[2]

To obtain the anhydrous form, heat at 130 °C.[2]

Cooling and Storage: Once the color change is complete (purple for dihydrate, green for

anhydrous), cool the sample in a desiccator to prevent rehydration. Store the anhydrous

product in a tightly sealed container in a dry environment.
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Caption: Workflow for identifying and removing impurities from cobalt(II) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Identifying and removing impurities from cobalt(II)
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221230#identifying-and-removing-impurities-from-
cobalt-ii-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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